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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518

Technical Guide: Physical Properties of 2-
Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-Chloro-
p-xylene (CAS No: 95-72-7), specifically its boiling point and density. This document outlines
the established values for these properties and details the experimental methodologies for their
determination, ensuring a comprehensive resource for laboratory applications.

Core Physical Properties

2-Chloro-p-xylene, also known as 2-chloro-1,4-dimethylbenzene, is an aromatic organic
compound with the chemical formula CsHoCl.[1][2][3][4] Accurate knowledge of its physical
properties is essential for its application in chemical synthesis and drug development,
particularly for reaction condition optimization, purification, and formulation.

Data Summary

The experimentally determined boiling point and density of 2-Chloro-p-xylene are summarized
in the table below. These values are critical for predicting the compound's behavior under
various laboratory and industrial conditions.
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Physical Property Value Conditions
- ) Standard Atmospheric
Boiling Point 186 - 187 °C
Pressure
Density 1.049 g/mL at 25 °C

References: Boiling Point[1][2][5][6], Density[1][2][6]

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
the boiling point and density of liquid organic compounds such as 2-Chloro-p-xylene.

Determination of Boiling Point: Capillary Method

The capillary method, often utilizing a Thiele tube, is a precise technique for determining the
boiling point of a small quantity of liquid.[4] The principle relies on the definition of a boiling
point as the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure.[2]

Apparatus and Materials:

o Thiele tube or other suitable heating bath (e.g., oil bath on a hot plate)

High-temperature mineral oil or silicone oll

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

2-Chloro-p-xylene sample (approx. 0.5 mL)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:
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o Sample Preparation: Fill the small test tube to a depth of about 1-2 cm with the 2-Chloro-p-
xylene sample.

o Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in
the liquid and the sealed end uppermost.[1][4]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring
the bottom of the test tube is level with the thermometer bulb.[7]

e Heating: Place the assembly into the Thiele tube, ensuring the sample is immersed in the
heating oil.[4] Begin to gently heat the side arm of the Thiele tube with a micro-burner or the
oil bath with a hot plate.[4] The heating should be slow and steady to ensure uniform
temperature distribution.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. As the liquid approaches its boiling point, this will be replaced
by the vapor of the sample, resulting in a rapid and continuous stream of bubbles emerging
from the capillary tube.[4][5]

» Boiling Point Determination: Once a vigorous and continuous stream of bubbles is observed,
cease heating. The apparatus is allowed to cool slowly.[4] The bubbling will slow down and
eventually stop. The boiling point is the temperature at which the liquid just begins to enter
the capillary tube.[4][5] This is the point where the external pressure equals the vapor
pressure of the liquid.

 Verification: For accuracy, the determination should be repeated at least once with a fresh
sample.

Determination of Density: Pychometry

Pycnometry is a highly accurate gravimetric method used to determine the density of a liquid by
measuring its mass within a precisely known volume.[3] A pycnometer, or specific gravity bottle,
is a glass flask with a close-fitting ground glass stopper with a capillary fine bore through it,
which allows a precise volume of liquid to be obtained.

Apparatus and Materials:
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e Pycnometer (e.g., 10 mL or 25 mL)

¢ Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath (e.g., setto 25.0 °C £ 0.1 °C)
e 2-Chloro-p-xylene sample

 Distilled water (for calibration)

o Acetone (for cleaning and drying)

e Lint-free tissue

Procedure:

e Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
solvent (e.g., acetone) and ensure it is completely dry.

e Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its
stopper on the analytical balance. Record this mass as ma.

» Calibration with Water: Fill the pycnometer with distilled water, ensuring no air bubbles are
trapped. Insert the stopper, allowing excess water to emerge from the capillary. Place the
filled pycnometer in the constant temperature water bath (25.0 °C) and allow it to equilibrate
for at least 20 minutes.

o Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully wipe the
outside dry with a lint-free tissue, and weigh it. Record this mass as mz. The density of water
(p_water) at the calibration temperature is known from standard tables (e.g., 0.997047 g/mL
at 25.0 °C).

e Volume Calculation: The precise volume of the pycnometer (V) can be calculated using the
formula: V = (mz2 - m1) / p_water

e Measurement with Sample: Empty and dry the pycnometer. Fill it with the 2-Chloro-p-xylene
sample, ensuring no air bubbles.
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» Equilibration and Weighing: Place the pycnometer filled with the sample in the constant
temperature bath at 25.0 °C to equilibrate. After equilibration, remove it, dry the exterior, and

weigh it. Record this mass as ms.

o Density Calculation: The density of the 2-Chloro-p-xylene sample (p_sample) is calculated
using the formula: p_sample = (mz - m1) / V

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Preparation

1. Prepare Sample:
Fill test tube with
2-Chloro-p-xylene

Y

2. Insert Capillary:
Place sealed capillary
(open end down) in sample

Y

3. Assemble Apparatus:
Attach test tube to
thermometer

Heating & ‘?bservation

4. Immerse in Bath:
Place assembly in
Thiele tube

Y

5. Gentle Heating:
Apply heat to side arm
of Thiele tube

Y

6. Observe Bubbles:
Monitor for a rapid,
continuous stream

Meastﬁ;ement

7. Cease Heating:
Remove heat source
once bubbles are vigorous

Y

8. Cool & Observe:
Watch for liquid to
enter capillary

Y

9. Record Temperature:
Note the temperature at
the moment of entry

Repeat for Accuracy
y
Final Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Capillary Method.
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Pycnometer Calibration

1. Weigh empty, dry
pycnometer (ma)

\4
2. Fill with distilled water

\4
3. Equilibrate at 25.0°C

Y

4. Weigh pycnometer
+ water (mz2)

\

5. Calculate pycnometer
volume (V)

1
Sample Méasurement

6. Dry pycnometer

\

7. Fill with
2-Chloro-p-xylene

\4
8. Equilibrate at 25.0°C

\

9. Weigh pycnometer
+ sample (ms)

Calculation

A4

10. Calculate Density:
p=(ms-m)/V

inal Density Value

Density of
2-Chloro-p-xylene

Click to download full resolution via product page

Caption: Workflow for Density Determination using Pycnometry.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1217518?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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